Cas no 1000930-03-9 (1,3-dimethyl-1-{3-methyl-1,2oxazolo5,4-bpyridine-5-carbonyl}urea)

• Product Name: 1,3-dimethyl-1-{3-methyl-1,2oxazolo5,4-bpyridine-5-carbonyl}urea
• CAS No: 1000930-03-9
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 5690317
• PubChem ID: 25593988
• Update Time: 2025-05-30

1,3-dimethyl-1-{3-methyl-1,2oxazolo5,4-bpyridine-5-carbonyl}urea Chemical and Physical Properties

Names and Identifiers

• 1000930-03-9
• 1,3-dimethyl-1-{3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbonyl}urea
• EN300-1696958
• Z235362723
• AKOS033871738
• Isoxazolo[5,4-b]pyridine-5-carboxamide, N,3-dimethyl-N-[(methylamino)carbonyl]-
• 1,3-dimethyl-1-{3-methyl-1,2oxazolo5,4-bpyridine-5-carbonyl}urea

• Inchi： 1S/C11H12N4O3/c1-6-8-4-7(5-13-9(8)18-14-6)10(16)15(3)11(17)12-2/h4-5H,1-3H3,(H,12,17)
• InChI Key： JPIGBCHRVTUNBE-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=CC(=CN=2)C(N(C(NC)=O)C)=O

Computed Properties

• Exact Mass: 248.09094026g/mol
• Monoisotopic Mass: 248.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• pka: 11.82±0.46(Predicted)

Additional information on 1,3-dimethyl-1-{3-methyl-1,2oxazolo5,4-bpyridine-5-carbonyl}urea

Comprehensive Overview of 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea (CAS No. 1000930-03-9)

The compound 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea (CAS No. 1000930-03-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic urea derivative features a unique oxazolopyridine backbone, which contributes to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of biologically active compounds, given its structural complexity and functional versatility.

One of the most compelling aspects of 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea is its potential in drug discovery. The oxazolopyridine moiety is known to exhibit notable pharmacological properties, making this compound a candidate for further exploration in medicinal chemistry. Recent studies have highlighted its relevance in targeting enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and small-molecule therapeutics. The demand for such intermediates has surged, driven by the growing need for novel treatments in oncology and neurology.

In addition to its pharmaceutical applications, 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea has shown promise in agrochemical formulations. Its structural features make it a potential crop protection agent, particularly in the development of herbicides and fungicides. The agricultural sector is increasingly focusing on sustainable chemistry, and this compound’s selective activity could contribute to eco-friendly pest management solutions. Researchers are also investigating its compatibility with green synthesis methods, which minimize environmental impact.

The synthesis of 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include cyclization to form the oxazolopyridine core, followed by urea functionalization. Recent advancements in catalytic processes have improved yields and reduced waste, addressing the industry’s push toward cost-effective manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and confirming its structure.

Market dynamics for 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea reflect broader trends in fine chemicals. With the rise of contract research organizations (CROs) and custom synthesis services, suppliers are catering to niche demands for high-purity intermediates. Regulatory compliance, particularly in regions like the EU and North America, is a critical factor influencing its commercial availability. Companies specializing in high-value intermediates are actively optimizing their portfolios to include such compounds.

From a research perspective, the future of 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea lies in expanding its utility across interdisciplinary fields. Collaborations between academia and industry are exploring its use in material science, such as in the design of organic semiconductors or photoactive compounds. Additionally, computational chemistry tools are being employed to predict its reactivity and optimize its performance in various applications. These efforts align with the broader scientific community’s focus on molecular innovation.

For laboratories and manufacturers handling 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea, proper storage and handling protocols are essential. While not classified as hazardous, it should be stored under inert conditions to maintain stability. Safety data sheets (SDS) provide detailed guidance on its handling, ensuring compliance with workplace safety standards. Researchers are advised to consult these resources to mitigate risks during experimentation.

In summary, 1,3-dimethyl-1-{3-methyl-1,2-oxazolo[5,4-b]pyridine-5-carbonyl}urea (CAS No. 1000930-03-9) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and emerging technologies, making it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing synthetic chemistry and applied sciences.